Cas no 7031-93-8 (2,2,6,6-Tetramethylpiperidin-1-ol)

• Product Name: 2,2,6,6-Tetramethylpiperidin-1-ol
• CAS No: 7031-93-8
• MF: C₉H₁₉NO
• MW: 157.253262758255
• MDL: MFCD00873840
• CID: 547427
• PubChem ID: 549976
• Update Time: 2025-06-12

2,2,6,6-Tetramethylpiperidin-1-ol Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-hydroxy-2,2,6,6-tetramethyl-
• 2,2,6,6-tetramethylpiperidin-1-ol
• 1-hydroxy-2,2,6,6-tetramethylpiperidine
• Piperidinol, 2,2,6,6-tetramethyl-
• VUZNLSBZRVZGIK-UHFFFAOYSA-N
• 2,2,6,6-tetramethyl-piperidinol
• 2,2,6,6-Tetramethyl-1-piperadoxyl
• 2,2,6,6-tetramethylpiperidin 1-oxyl
• 1-oxy-2,2,6,6-tetramethylpiperidine
• NE11736
• RP22051
• 2,2,6,6-Tetramethylpipe
• Q209120
• TEMPO (1 2,2,6,6-tetrametylpiperidin-1-oxyl)
• CHEBI:172380
• CS-0186473
• SY261151
• 2,2,6,6,-tetramethylpiperidin-1-oxyl
• NS00015198
• 2,2,6,6,-tetramethylpiperidine n-oxyl
• AKOS024386600
• 2,2,6,6-Tetramethyl-1-piperidinyloxy (TEMPO.)
• 2,2,6,6-Tetramethyl-1-piperidinol
• 1-Oxyl-2,2,6,6-tetramethylpiperidine
• 2,2,6,6-Tetramethyl-1-piperadinyloxy, free radical
• 2,2,6,6-Tetramethyl-1-hydroxypiperidine
• 2,2,6,6-tetramethylpiperidinooxy,free radical
• 7031-93-8
• MFCD00873840
• J-660027
• 1-oxyl-2,2,6,6-tetra-methylpiperidine
• AS-65465
• 2,2,6,6-tetramethyl piperidine-1-oxyl
• PB43316
• SCHEMBL5346
• 2,2,6,6-Tetramethylpiperidine N-oxyl
• 2,2,6,6,-tetramethylpiperidine-1-oxyl
• DTXSID60338578
• 2,2,6,6-tetramethylpiperidine-1-n-oxyl
• 2,2,6,6-tetramethyl-1-piperidinyloxy,free radical
• T3751
• S11299
• 2,2,6,6-tetramethyl piperidin-1-oxyl
• CHEMBL117747
• 2,2,6,6-Tetramethylpiperidin-1-oxyl
• 1-Hydroxy-2,2,6,6-tetramethylpiperidine; 2,2,6,6-Tetramethyl-1-piperidinol; N-Hydroxy-2,2,6,6-tetramethylpiperidine; TEMPO H; TEMPO hydroxylamine;
• 2,2,6,6-Tetramethylpiperidin-1-ol

• MDL： MFCD00873840
• Inchi： 1S/C9H19NO/c1-8(2)6-5-7-9(3,4)10(8)11/h11H,5-7H2,1-4H3
• InChI Key： VUZNLSBZRVZGIK-UHFFFAOYSA-N
• SMILES： ON1C(C)(C)CCCC1(C)C

Computed Properties

• Exact Mass: 157.14677
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 23.5

Experimental Properties

• Melting Point: NA
• Boiling Point: NA
• PSA: 23.47

2,2,6,6-Tetramethylpiperidin-1-ol Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2,2,6,6-Tetramethylpiperidin-1-ol

Introduction to 2,2,6,6-Tetramethylpiperidin-1-ol (CAS No: 7031-93-8)

2,2,6,6-Tetramethylpiperidin-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 7031-93-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom and four carbon atoms. The presence of four methyl groups at the 2nd and 6th positions enhances its steric hindrance and stability, making it a valuable intermediate in synthetic chemistry.

The structure of 2,2,6,6-Tetramethylpiperidin-1-ol imparts unique chemical properties that make it useful in various applications. The nitrogen atom in the piperidine ring can form hydrogen bonds and coordinate with metal ions, which is particularly relevant in catalytic processes. Additionally, the bulky methyl groups contribute to its lipophilicity, facilitating its use in solvents and formulations where hydrophobicity is desired.

In recent years, 2,2,6,6-Tetramethylpiperidin-1-ol has garnered attention in the pharmaceutical industry due to its role as a building block for more complex molecules. Its stability under various reaction conditions makes it an ideal candidate for multi-step syntheses. For instance, it has been utilized in the preparation of chiral auxiliaries and ligands for asymmetric synthesis, where precise control over stereochemistry is crucial.

One of the most notable applications of CAS No 7031-93-8 is in the development of novel drug candidates. Researchers have leveraged its structural framework to design molecules with enhanced pharmacological properties. A recent study published in the *Journal of Medicinal Chemistry* highlighted its use in synthesizing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound’s ability to mimic natural amino acids while maintaining chemical stability has opened new avenues for drug design.

The synthesis of 2,2,6,6-Tetramethylpiperidin-1-ol typically involves reactions such as alkylation and reduction of appropriately substituted precursors. Advanced synthetic methodologies have improved yields and purity levels, making it more accessible for industrial-scale production. Techniques like microwave-assisted synthesis have been employed to accelerate reactions while maintaining high selectivity.

From a spectroscopic perspective, CAS No: 7031-93-8 exhibits distinct characteristics that aid in its identification and characterization. Nuclear Magnetic Resonance (NMR) spectroscopy reveals characteristic peaks corresponding to the methyl groups and the nitrogen atom. Infrared (IR) spectroscopy shows absorption bands typical of secondary alcohols and piperidine rings. Mass spectrometry further confirms its molecular weight and fragmentation patterns.

The pharmacological potential of 2,2,6,6-Tetramethylpiperidin-1-ol extends beyond kinase inhibitors. Researchers are exploring its utility as a precursor for neuroprotective agents and anti-inflammatory compounds. Its ability to interact with biological targets without causing significant toxicity makes it an attractive candidate for further investigation. Preclinical studies have demonstrated promising results in models of neurodegenerative diseases.

In industrial applications, CAS No 7031-93-8 serves as a key intermediate in the production of specialty chemicals and fine chemicals. Its versatility allows it to be incorporated into various formulations used in coatings, adhesives, and polymer additives. The compound’s resistance to degradation under harsh conditions ensures long-term stability in these applications.

The environmental impact of producing and using 2,2,6,6-Tetramethylpiperidin-1-ol is another area of growing interest. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Biocatalytic methods are being explored as alternatives to traditional chemical synthesis, aligning with global sustainability goals.

Future research directions for CAS No: 7031-93-8 include expanding its applications in medicinal chemistry and materials science. Innovations in computational chemistry may further enhance our understanding of its reactivity and potential uses. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into practical applications.

In conclusion,2,2,6,6-Tetramethylpiperidin-1-ol (CAS No: 7031-93-8) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features make it indispensable in pharmaceutical research and industrial chemistry alike. As new discoveries emerge,CAS No 7031-93-8 will continue to play a pivotal role in advancing scientific knowledge and technological innovation.